4-methyl-N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)-3-nitrobenzamide

• IUPAC Name: 4-methyl-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C18H16N4O6S/c1-11-3-4-13(10-16(11)22(24)25)18(23)19-14-5-7-15(8-6-14)29(26,27)21-17-9-12(2)28-20-17/h3-10H,1-2H3,(H,19,23)(H,20,21)
• InChI Key: OXTGIOMNORBLHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NOC(=C3)C)[N+](=O)[O-]
• Molecular Formula: C18H16N4O6S
• Molecular Weight: 416.4 g/mol

Description

4-methyl-N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)-3-nitrobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as MI-77301 and is known for its ability to inhibit the activity of the p53-MDM2 interaction, which is a crucial pathway in cancer development.

Mechanism of Action

The mechanism of action of 4-methyl-N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)-3-nitrobenzamide involves the inhibition of the p53-MDM2 interaction. The p53 protein is a tumor suppressor protein that plays a crucial role in regulating cell growth and preventing the development of cancer. The MDM2 protein is a negative regulator of p53 and promotes its degradation. MI-77301 binds to the MDM2 protein and prevents it from binding to the p53 protein, leading to the stabilization and activation of p53. This activation of p53 leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methyl-N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)-3-nitrobenzamide are primarily related to its ability to inhibit the p53-MDM2 interaction. This inhibition leads to the activation of the p53 protein, which plays a crucial role in regulating cell growth and preventing the development of cancer. The activation of p53 leads to the induction of apoptosis in cancer cells, which is a process of programmed cell death. Additionally, MI-77301 has been shown to have anti-tumor activity in various preclinical studies.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-methyl-N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)-3-nitrobenzamide in lab experiments is its ability to inhibit the p53-MDM2 interaction. This inhibition can lead to the activation of the p53 protein, which plays a crucial role in regulating cell growth and preventing the development of cancer. Additionally, MI-77301 has shown promising results in preclinical studies and is currently being evaluated in clinical trials as a potential cancer treatment.
One of the limitations of using MI-77301 in lab experiments is its complex synthesis process. Additionally, this compound is relatively new, and there is limited information available on its potential side effects and toxicity.

Future Directions

There are several future directions for the research and development of 4-methyl-N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)-3-nitrobenzamide. Some of these directions include:
1. Further evaluation of MI-77301 in clinical trials as a potential cancer treatment.
2. Investigation of the potential side effects and toxicity of MI-77301.
3. Development of new synthesis methods for MI-77301 to simplify its production and reduce costs.
4. Evaluation of the potential use of MI-77301 in combination with other cancer treatments to enhance its efficacy.
5. Investigation of the potential use of MI-77301 in other research fields, such as neurodegenerative diseases.

Scientific Research Applications

4-methyl-N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)-3-nitrobenzamide has several potential scientific research applications. One of the primary applications of this compound is in cancer research. MI-77301 is known for its ability to inhibit the p53-MDM2 interaction, which is a crucial pathway in cancer development. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials as a potential cancer treatment.